3-chloro-4-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-chloro-4-methoxy-N-[(2-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H12ClN3O4S/c1-23-13-7-6-9(8-10(13)16)14(20)18-15(24)17-11-4-2-3-5-12(11)19(21)22/h2-8H,1H3,(H2,17,18,20,24)
• InChI Key: FRJSRQBVPUHLKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2[N+](=O)[O-])Cl
• Molecular Formula: C15H12ClN3O4S
• Molecular Weight: 365.8 g/mol

Description

3-chloro-4-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide, also known as CMNTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMNTB is a thioamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research studies.

Mechanism of Action

The mechanism of action of 3-chloro-4-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. This compound has been shown to selectively inhibit the interaction between STAT3 and its binding partner, which is thought to be responsible for its anti-cancer properties.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been shown to inhibit the activity of the enzyme carbonic anhydrase, which has important implications for the development of new treatments for glaucoma and other diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-chloro-4-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments is its selective inhibition of protein-protein interactions. This makes it a useful tool for studying the role of specific protein interactions in various biological processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in any experiments involving the compound.

Future Directions

There are several potential future directions for research involving 3-chloro-4-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of new cancer therapies based on the compound's ability to selectively inhibit the interaction between STAT3 and its binding partner. Another potential direction for research is the development of new treatments for glaucoma and other diseases based on this compound's inhibition of carbonic anhydrase activity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Scientific Research Applications

3-chloro-4-methoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has been studied extensively for its potential applications in scientific research. One of the primary uses of this compound is as a tool for studying protein-protein interactions. This compound has been shown to selectively inhibit the interaction between the transcription factor STAT3 and its binding partner, which has important implications for the development of new cancer therapies.